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Compound of Interest |

Compound Name: 1,1-Diethylguanidine
CAS No.: 18240-93-2
Cat. No.: B097328
- 7

As a Senior Application Scientist, it is imperative to begin this guide with a note on the available
safety data. While the focus of this document is 1,1-Diethylguanidine, comprehensive, verified
safety data sheets (SDS) for the free base form are not readily available in public databases.
The primary body of safety and toxicological data presented herein pertains to 1,1-
Diethylguanidine hydrochloride (CAS No. 1114-39-2). This is a common scenario in chemical
safety where a more stable salt form is better characterized. For the discerning researcher, this
guide will clearly delineate data specific to the hydrochloride salt and provide scientifically
grounded extrapolations for handling the free base, always prioritizing a cautious and informed
approach to laboratory safety.

Section 1: Chemical Identity and Physicochemical
Properties

1,1-Diethylguanidine is a substituted guanidine, a class of organic compounds with a central
carbon atom bonded to three nitrogen atoms. The diethyl substitution significantly influences its
basicity and nucleophilicity, making it a valuable tool in organic synthesis and pharmaceutical
development.
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1,1-
151' - 8F
. . Diethylguanidine
Property Diethylguanidine Data Source
) (Free Base -
Hydrochloride .
Estimated)
14467-29-3 (Parent )
CAS Number 1114-39-2 ciD) [PubChem[1]]([Link])
Molecular Formula CsH14CINs CsH13Ns [PubChem[1]]([Link])
Molecular Weight 151.64 g/mol 115.19 g/mol [PubChem[1]]([Link])
Solid (Typical for Likely a liquid or low- General Chemical
Appearance ] ) o
salts) melting solid Principles
Expected to be lower
N ) ] than the salt's General Chemical
Boiling Point Not available - o
decomposition Principles
temperature
Expected to be )
] ] ] o General Chemical
Melting Point Not available significantly lower o
Principles
than the salt
Likely soluble in water ]
- ] ) General Chemical
Solubility Soluble in water and polar organic

solvents

Principles

Causality Behind Physicochemical Properties: The hydrochloride salt's solid state and higher
melting point are due to the strong ionic interactions between the diethylguanidinium cation and
the chloride anion. The free base, lacking this ionic character, is predicted to be a liquid or a
low-melting solid, a crucial consideration for handling and storage.

Section 2: Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) provides a standardized framework for
communicating hazard information. The following data is aggregated from notifications to the
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ECHA C&L Inventory for 1,1-Diethylguanidine hydrochloride.[1] It is prudent to assume the

free base exhibits a similar, if not identical, hazard profile.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H318: Causes serious eye
o Category 1

Irritation damage

Specific Target Organ Toxicity H335: May cause respiratory

Category 3

(Single Exposure)

irritation

Signal Word: Danger|[1]

Hazard Pictograms:

GHS Hazard Pictograms

Click to download full resolution via product page

Caption: GHS pictograms for 1,1-Diethylguanidine hydrochloride.

Expert Insight: The high basicity of the guanidine functional group is the primary driver of its

corrosive and irritant properties. This alkalinity can disrupt cell membranes and denature

proteins upon contact with skin, eyes, or mucous membranes. The potential for serious eye

damage (Category 1) necessitates stringent eye protection protocols.
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Section 3: First-Aid Measures: A Self-Validating
Emergency Response Protocol

The following first-aid measures are based on the known hazards of guanidine compounds and

should be implemented immediately following any exposure.

Exposure to 1,1-Diethylguanidine

nnnnnn

Inhalation Skin Contact

(Immediamely take off all contaminated clmﬂing)

.

Geep at rest in a position comfortable for bveamng (Rinse skin with plenty of water for at least 15 minutes.)

Wash with soap and water.

Seek medical attention if irritation persists.

If not breathing, give artificial respiration.

Seek immediate medical attention.

Click to download full resolution via product page
Caption: Emergency first-aid workflow for exposure.

Self-Validating System: The protocol is designed to mitigate harm progressively. For instance,
in the case of skin contact, the immediate removal of contaminated clothing prevents ongoing
exposure, while copious rinsing dilutes and removes the chemical. The final step of seeking
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medical attention ensures professional evaluation, validating the initial response and providing
further treatment if necessary.

Section 4: Handling, Storage, and Engineering
Controls

Proper handling and storage are paramount to preventing exposure and ensuring the stability
of 1,1-Diethylguanidine.

Safe Handling Protocols:

Ventilation: Always handle in a well-ventilated area, preferably within a chemical fume hood
to minimize inhalation of any vapors or aerosols.[2][3]

e Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.

» Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the
laboratory.

» Avoid Contact: Avoid contact with skin, eyes, and clothing.[2]

o Dust and Aerosol Prevention: For solid forms (like the hydrochloride salt), avoid creating
dust.

Storage Conditions:

o Container: Keep the container tightly closed in a dry and well-ventilated place.[3]

o Incompatibilities: Store away from strong oxidizing agents and strong acids.

o Temperature: Store at room temperature, away from direct sunlight and heat sources.
Engineering Controls:

o Primary Control: A properly functioning chemical fume hood is the most critical engineering
control.
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e Secondary Controls: Ensure safety showers and eyewash stations are readily accessible
and have been recently tested.

Section 5: Personal Protective Equipment (PPE) -
The Last Line of Defense

Engineering controls are the primary method for exposure prevention. However, robust PPE is
mandatory.

o Eye/Face Protection: Wear chemical safety goggles that meet EN166 (EU) or NIOSH (US)
standards. A face shield should also be worn where there is a risk of splashing.

Skin Protection:

o Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene, or butyl rubber). Always
inspect gloves before use and use proper glove removal technique to avoid skin contact.

o Lab Coat: A flame-retardant lab coat is required.
o Footwear: Closed-toe shoes are mandatory.

Respiratory Protection: If working outside of a fume hood or if there is a risk of
aerosolization, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
and particulates should be used.[2]

Section 6: Toxicological Information

Detailed toxicological studies on 1,1-Diethylguanidine are not widely available. The GHS
classifications are based on data from related compounds and computational models.

o Acute Toxicity: Harmful if swallowed.[1] The oral LD50 is not established, but this
classification warrants caution.

o Skin Corrosion/Irritation: Causes skin irritation.[1] Prolonged contact may lead to chemical
burns.
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» Serious Eye Damage/Irritation: Causes serious eye damage.[1] This is a significant risk, and
immediate and thorough rinsing is critical in case of exposure.

» Respiratory Irritation: May cause respiratory irritation if inhaled.[1]

« Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data is available to classify this
compound for these long-term effects. It is prudent to handle it as a substance with unknown
long-term toxicity.

Section 7: Fire-Fighting and Accidental Release
Measures

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Combustion may produce toxic fumes of carbon oxides and nitrogen
oxides.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures:

» Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE, including
respiratory protection.

e Environmental Precautions: Prevent the material from entering drains or waterways.
o Containment and Cleanup:

o For liquid spills: Absorb with an inert material (e.g., vermiculite, sand, or earth) and place
in a suitable container for disposal.

o For solid spills: Carefully sweep up and place in a container for disposal, avoiding dust
generation.
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o Ventilate the area and wash the spill site after material pickup is complete.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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